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Compound of Interest

Compound Name: 1-Tetradecanol-d2

CAS No.: 169398-02-1

Cat. No.: B575270

Get Quote

Disclaimer: Specific safety data for 1-Tetradecanol-d2 is not readily available. The following

information is based on the Safety Data Sheet (SDS) for the non-deuterated parent compound,

1-Tetradecanol (CAS No. 112-72-1). While the chemical and physical properties are expected

to be very similar, the toxicological properties of the deuterated compound may vary. This guide

should be used as a reference, and appropriate laboratory safety practices should always be

followed.

Chemical Identification and Physical Properties
1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol. It is a

white, waxy solid at room temperature and is practically insoluble in water but soluble in

organic solvents like diethyl ether and slightly soluble in ethanol.

Table 1: Physical and Chemical Properties of 1-Tetradecanol
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Property Value Reference

Molecular Formula C14H30O

Molecular Weight 214.39 g/mol

Appearance White waxy solid / flakes

Melting Point 38 °C (100 °F; 311 K)

Boiling Point >260 °C

Density 0.824 g/cm³

Flash Point
Information not consistently

available

Solubility

Insoluble in water; Soluble in

diethyl ether; Slightly soluble in

ethanol

Vapor Pressure Information not available

Hazard Identification and GHS Classification
1-Tetradecanol is considered hazardous by the OSHA Hazard Communication Standard. The

primary hazards are serious eye irritation and toxicity to aquatic life.

Table 2: GHS Hazard Classification for 1-Tetradecanol

Hazard Class Category Hazard Statement

Serious Eye Irritation 2A
H319: Causes serious eye

irritation

Acute Aquatic Hazard 2 H401: Toxic to aquatic life

Chronic Aquatic Hazard 1
H410: Very toxic to aquatic life

with long lasting effects

Signal Word: Warning
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Hazard Pictograms:

alt text

(GHS07)

alt text

(GHS09)

Toxicological Information
The toxicological properties of 1-tetradecanol have not been thoroughly investigated. However,

like other fatty alcohols, it is reported to have very low acute toxicity.

Table 3: Summary of Toxicological Data for 1-Tetradecanol

Endpoint Species Route Value
Classificati
on

Reference

LD50 Rat Oral >5000 mg/kg

Not classified

as harmful by

ingestion

LD50 Rabbit Skin >5 g/kg Not specified

Eye Irritation Rabbit Draize test 500 mg Mild irritant

Skin Irritation Human Patch test 75 mg/3d
Moderate

irritant

Carcinogenici

ty
Not listed

Not

applicable

Not identified

as a

carcinogen

by IARC,

NTP, or

OSHA

Not classified

Mutagenicity/

Genotoxicity
In vitro/In vivo Not specified

Negative

findings
Low hazard
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Potential Health Effects:

Inhalation: May cause respiratory tract irritation. Inhalation of vapors may lead to drowsiness

and dizziness.

Skin Contact: May cause skin irritation after prolonged or repeated exposure, resulting in

redness and swelling.

Eye Contact: Causes serious eye irritation, which can lead to inflammation with prolonged

contact.

Ingestion: Not classified as harmful by ingestion, but may cause gastrointestinal irritation.

Experimental Protocols
The Safety Data Sheets for 1-tetradecanol do not provide detailed experimental protocols. The

toxicological data cited are based on standardized tests, such as those established by the

Organisation for Economic Co-operation and Development (OECD). For example, genotoxicity

was assessed in an in vivo study according to OECD guideline 474. The Draize test is a

standardized method for assessing eye and skin irritation.

Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE): The following diagram outlines the recommended

personal protective equipment when handling 1-Tetradecanol.
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Recommended Personal Protective Equipment

Handling 1-Tetradecanol

Engineering Controls
(e.g., Fume Hood, Ventilation)

Primary Control

Protective Gloves
(e.g., Nitrile)

Hand Protection

Eye/Face Protection
(Safety Goggles/Face Shield)

Eye Protection

Protective Clothing
(Lab Coat)

Body Protection

Respiratory Protection
(If dust is generated)

If ventilation is inadequate

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 1-Tetradecanol.

Spill Response Protocol: In the event of a spill, the following workflow should be initiated to

ensure safety and proper cleanup.

To cite this document: BenchChem. [An In-Depth Technical Guide to the Safety Data of 1-
Tetradecanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b575270/docs#an-in-depth-technical-guide-to-the-
safety-data-of-1-tetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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